![molecular formula C11H14ClNO B6144435 2-chloro-N-[1-(2-methylphenyl)ethyl]acetamide CAS No. 790272-37-6](/img/structure/B6144435.png)
2-chloro-N-[1-(2-methylphenyl)ethyl]acetamide
Overview
Description
2-Chloro-N-[1-(2-methylphenyl)ethyl]acetamide, also known as chloroacetamide, is an organic compound that is used in a variety of applications, ranging from industrial production to scientific research. It is a colorless, crystalline solid that is insoluble in water and has a melting point of 66-68 °C. It is also known to be a weak base, with a pKa of 8.6. Chloroacetamide is primarily used in the synthesis of organic compounds, and it has been used in the production of pharmaceuticals, pesticides, and other industrial products.
Mechanism of Action
The mechanism of action of 2-chloro-N-[1-(2-methylphenyl)ethyl]acetamideide is not well understood. However, it is believed that it acts as an alkylating agent, which means that it can react with nucleophiles, such as amines and thiols, to form covalent bonds. This reaction is thought to be responsible for the synthesis of novel organic compounds and peptides.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-chloro-N-[1-(2-methylphenyl)ethyl]acetamideide are not well understood. However, it has been suggested that 2-chloro-N-[1-(2-methylphenyl)ethyl]acetamideide may have anti-inflammatory and anticonvulsant activities. In addition, it has been reported to have an inhibitory effect on the growth of certain bacteria.
Advantages and Limitations for Lab Experiments
The advantages of using 2-chloro-N-[1-(2-methylphenyl)ethyl]acetamideide in laboratory experiments include its low cost and ease of use. It is also a relatively safe reagent to use, as it is not highly toxic. However, one limitation of using 2-chloro-N-[1-(2-methylphenyl)ethyl]acetamideide is that it is not very soluble in water, which can make it difficult to use in certain experiments.
Future Directions
The future directions for the use of 2-chloro-N-[1-(2-methylphenyl)ethyl]acetamideide include the development of new synthetic methods for its use in the synthesis of novel organic compounds and peptides. Additionally, further research into the biochemical and physiological effects of 2-chloro-N-[1-(2-methylphenyl)ethyl]acetamideide could lead to the development of new pharmaceuticals or other industrial products. Finally, further research into the mechanism of action of 2-chloro-N-[1-(2-methylphenyl)ethyl]acetamideide could lead to the development of new methods for its use in the synthesis of peptides and proteins.
Synthesis Methods
The synthesis of 2-chloro-N-[1-(2-methylphenyl)ethyl]acetamideide involves the reaction of 2-chloroacetyl chloride with 1-(2-methylphenyl)ethanamine in the presence of a base. The reaction is typically carried out in an aqueous solution of sodium hydroxide. The reaction is exothermic and proceeds to completion within a few hours. The product is then isolated by filtration, and the filtrate is evaporated to give a solid product.
Scientific Research Applications
Chloroacetamide has been used in a variety of scientific research applications. It has been used in the synthesis of novel organic compounds, such as polymers and heterocyclic compounds. It has also been used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs, anticonvulsants, and antibiotics. In addition, 2-chloro-N-[1-(2-methylphenyl)ethyl]acetamideide has been used as a reagent in the synthesis of peptides and proteins, and it has been used in the synthesis of peptide hormones.
properties
IUPAC Name |
2-chloro-N-[1-(2-methylphenyl)ethyl]acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClNO/c1-8-5-3-4-6-10(8)9(2)13-11(14)7-12/h3-6,9H,7H2,1-2H3,(H,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHFCHQWSQVZWAD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(C)NC(=O)CCl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701238227 | |
Record name | Acetamide, 2-chloro-N-[1-(2-methylphenyl)ethyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701238227 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.69 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-[1-(2-methylphenyl)ethyl]acetamide | |
CAS RN |
790272-37-6 | |
Record name | Acetamide, 2-chloro-N-[1-(2-methylphenyl)ethyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=790272-37-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Acetamide, 2-chloro-N-[1-(2-methylphenyl)ethyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701238227 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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